Effect of gangue distribution on compressive strength of iron ore granules

ISIJ International Pub Date: 2023-07-21 DOI: 10.2355/isijinternational.isijint-2023-160

Abstract
In recent years, the gangue component in iron ore deposits has increased owing to the increasing scarcity of high-grade iron ore. Such high levels of gangue causes a loss in strength of the granules used in the sintering process and a decrease in operating efficiency. In this study, the granule strength is compared by applying two types of samples, namely commercial iron ore and the gangue-free iron ore prepared from reagents, to both nuclear ore and fine ore granules. The experimental results confirm that gangue components have little effect on the wet compressive strength. However, the dry compressive strength increases with the addition of gangue in the fine ore. Granules of gangue-free fine ore exhibit significantly lower compressive strength. These results are attributed to the difference in the Coulomb repulsion force caused by the zeta potential of the fine ore.
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